![molecular formula C19H22O3 B3058524 2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione CAS No. 899-79-6](/img/structure/B3058524.png)
2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione
Overview
Description
2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione is a useful research compound. Its molecular formula is C19H22O3 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactions
The compound 2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione is involved in complex chemical synthesis and rearrangement processes. Collins et al. (1994) discuss its synthesis, highlighting its formation from 2-dimethylaminomethyl-6-methoxy-3,4-dihydronaphthalen-1(2H)-one. They also describe its susceptibility to reverse Michael cleavage under acidic or basic conditions, leading to various derivatives (Collins, Fallon, & Skene, 1994). Similarly, Zaretskaya, Sorkina, and Torgov (1965) detail the condensation reactions involving related compounds, emphasizing the specificity of these reactions in forming adducts with different keto groups (Zaretskaya, Sorkina, & Torgov, 1965).
Application in Chemosensors
In the context of developing chemosensors for metal ions, Gosavi-Mirkute et al. (2017) synthesized and characterized derivatives related to this compound. Their work demonstrates the potential of these compounds in detecting metal ions, specifically highlighting the selectivity towards Cu2+ ions (Gosavi-Mirkute et al., 2017).
Photocycloaddition Studies
Al-Jalal (1990) explored the photochemical reactions involving compounds structurally similar to the one . This study demonstrates the potential use of these compounds in photocycloaddition reactions, a key process in photochemistry (Al-Jalal, 1990).
Properties
| 899-79-6 | |
Molecular Formula |
C19H22O3 |
Molecular Weight |
298.4 g/mol |
IUPAC Name |
2-[(2E)-2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione |
InChI |
InChI=1S/C19H22O3/c1-19(17(20)8-9-18(19)21)11-10-13-4-3-5-14-12-15(22-2)6-7-16(13)14/h6-7,10,12H,3-5,8-9,11H2,1-2H3/b13-10+ |
InChI Key |
PHYRXYUDHILFBN-JLHYYAGUSA-N |
Isomeric SMILES |
CC1(C(=O)CCC1=O)C/C=C/2\CCCC3=C2C=CC(=C3)OC |
SMILES |
CC1(C(=O)CCC1=O)CC=C2CCCC3=C2C=CC(=C3)OC |
Canonical SMILES |
CC1(C(=O)CCC1=O)CC=C2CCCC3=C2C=CC(=C3)OC |
| 899-79-6 | |
Pictograms |
Irritant; Environmental Hazard |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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